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Compound of Interest

Compound Name: 3-Chloro-2-fluorobenzoic acid
CAS No.: 161957-55-7
Cat. No.: B2751501
Get Quote
. J

Executive Summary

3-Chloro-2-fluorobenzoic acid is a disubstituted benzoic acid derivative serving as a critical
building block in the synthesis of pharmaceutical active ingredients (APIs), specifically Aurora A
kinase inhibitors and fluoroquinolone antibiotics. Its unique substitution pattern—featuring a
fluorine atom at the ortho position and a chlorine atom at the meta position relative to the
carboxylic acid—imparts specific electronic properties utilized in

F NMR metabolomic tagging and the construction of Metal-Organic Frameworks (MOFs). This
guide provides a comprehensive reference for its identification, synthesis, and spectral
validation.

Chemical Identity & Physicochemical Properties[3]
[4][5][6][7]
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Property Data

IUPAC Name 3-Chloro-2-fluorobenzoic acid

Cngcontent-ng-c3230145110="" _nghost-ng-

c1768664871="" class="inline ng-star-inserted">

Molecular Formula H
CIFO
Molecular Weight 174.56 g/mol
Exact Mass 173.99 g/mol
Appearance White to off-white crystalline powder
Melting Point 174-180 °C (Lit.)

Soluble in DMSO, Methanol, Ethyl Acetate;

Solubilit
Y Sparingly soluble in water

_ ~2.56 (Acidic due to ortho-F electron
pKa (Predicted) )
withdrawal)

Synthesis & Experimental Preparation

The primary synthetic route involves the regioselective ortho-lithiation of 1-chloro-2-
fluorobenzene. This method ensures high regioselectivity due to the directing effect of the
fluorine atom.

Protocol: Carboxylation via Lithiation

Reagents: 1-Chloro-2-fluorobenzene, n-Butyllithium (n-BuLi), Dry THF, CO
(s).
e Setup: Flame-dry a 3-neck round-bottom flask under an argon atmosphere.

o Solvation: Dissolve 1-chloro-2-fluorobenzene (1.0 eq) in anhydrous THF. Cool the solution to
-78 °C using a dry ice/acetone bath.
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e Lithiation: Add n-BuLi (1.1 eq, 2.5 M in hexanes) dropwise over 30 minutes. Maintain
temperature < -70 °C.

o Mechanism:[1][2][3][4][5] The fluorine atom directs lithiation to the ortho position (C3
relative to F, which is C1 of the final acid ring system), forming the 3-chloro-2-
fluorophenyllithium intermediate.

e Quenching: After stirring for 1 hour at -78 °C, bubble excess dry CO

gas through the solution or pour the reaction mixture onto crushed dry ice.

e Workup: Allow to warm to room temperature. Quench with 1M HCI to pH < 2. Extract with
ethyl acetate (3x). Wash combined organics with brine, dry over Na

SO
, and concentrate in vacuo.

 Purification: Recrystallize from Hexane/Ethyl Acetate to yield the pure acid.

n-BuLi 1. CO2 (Carboxylation)

Ortho-Lithiation _ | Lithiated Intermediate 2. H30+ (Hydrolysis) . | 3-Chloro-2-fluorobenzoic Acid
=1 7sec, THR) > (CAS 161957-55-7)

1-Chloro-2-fluorobenzene

Click to download full resolution via product page
Figure 1: Regioselective synthesis pathway via ortho-lithiation.[6][7][8]
Spectral Data Analysis
A. Mass Spectrometry (MS)

Mass spectrometry is the primary tool for confirming the presence of the chlorine isotope
pattern and the molecular weight.

¢ lonization Mode: Electrospray lonization (ESI)

o Polarity: Negative Mode (ESI-) is preferred for carboxylic acids; Positive Mode (ESI+)
feasible.
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) Relative .
lon Species m/z Value Interpretation
Abundance
Deprotonated
[M-H] 173.0 100% molecular ion (
Cl)
[M-H] Cl Isotope peak
X 175.0 ~32% (Characteristic 3:1
+
ratio)
Loss of CO
Fragment 129.0 Variable
(Decarboxylation)
[M+H] 175.0 (ESI+) Protonated molecular
. +

ion

B. Infrared Spectroscopy (FT-IR)

The IR spectrum is dominated by the carboxylic acid dimer and halogenated aromatic ring

vibrations.

O-H Stretch: 2800-3200 cm

(Broad, carboxylic acid dimer).

e C=0 Stretch: 1685-1705 cm

(Strong, characteristic of benzoic acids).

e C=C Aromatic: 1450-1600 cm

(Multiple bands).

e C-F Stretch: 1200-1250 cm

(Strong band).

e C-CI Stretch: 740-780 cm
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(Distinctive for meta-chloro substitution).

C. Nuclear Magnetic Resonance (NMR)

The NMR data is critical for distinguishing this isomer from 2-chloro-6-fluorobenzoic acid or 2-
chloro-3-fluorobenzoic acid.

H NMR (400 MHz, DMSO-d

)

The aromatic region displays a characteristic ABC spin system (or AMX depending on field
strength) modified by Fluorine coupling.

Couplin

Shift ( pling
Multiplicity Integration Assignment Constants (

ppm)

)

Exchangeable
13.5 bs 1H COOH

proton.

Hz,
7.90 - 8.00 ddd 1H H-6

Hz (Ortho to F)

Hz,
7.75-7.85 ddd 1H H-4

Hz (Meta to F)
7.30-7.40 t/dd 1H H-5 Hz (Meta to ClI,

Parato F)

Note: H-6 is typically the most deshielded aromatic proton due to the ortho effect of the
carboxylic acid carbonyl group.

C NMR (100 MHz, DMSO-d

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2751501?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

)

Carbon signals will appear as doublets due to
F-
C coupling (
).
e C=0 (Acid): ~165.0 ppm (d,
Hz).
e C-2(C-F): ~158.0 ppm (d,
Hz). Large coupling constant.
e C-3(C-Cl): ~120.0 ppm (d,
Hz).

e Aromatic CH: 125.0 — 135.0 ppm region.

F NMR (376 MHz, DMSO-d

 Shift:

-110 to -115 ppm (Singlet or multiplet depending on decoupling).

 Utility: This signal is used as a reference tag in metabolomics; the shift is sensitive to the
local environment when the acid is conjugated to amino acids.

Quality Control & Impurity Profiling

When sourcing or synthesizing this compound, verify the absence of the following common
impurities:
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Regioisomers: 2-Chloro-6-fluorobenzoic acid (arises from lithiation at the position between F
and CI if temperature control fails).

Starting Material: 1-Chloro-2-fluorobenzene (detectable by GC-MS).

De-halogenated byproducts: 2-Fluorobenzoic acid (from incomplete chlorination if
synthesized via alternate routes).

References

Synthesis via Lithiation: Mortier, J. et al. "Ortho-Lithiation of Unprotected Benzoic Acids."[9]
Tetrahedron Letters, 1995.[9]

Use in 19F NMR Probes: Montgomery, K. et al. "Targeted 19F-tags to detect amino acids in
complex mixtures using NMR spectroscopy.” Journal of Fluorine Chemistry, 2023.[5]

Pharmaceutical Application (Aurora A): "Search for Potent and Selective Aurora A Inhibitors.
Pharmaceuticals, 2016.[5]

Isomer Data Comparison: "2-Chloro-4-fluorobenzoic acid spectral data." ChemicalBook,
2025.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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